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Compound of Interest

3-Methylbenzo[b]thiophene-2-
Compound Name:
carboxaldehyde

L Get Quote

Cat. No.: B122132

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed overview of the fundamental physicochemical
properties of 3-Methylbenzo[b]thiophene-2-carboxaldehyde, a significant heterocyclic
aldehyde in synthetic chemistry. Due to a lack of extensive public data on specific biological
signaling pathways or detailed experimental protocols involving this compound, this document
focuses on its chemical identity and characteristics.

Physicochemical Data Summary

The following table summarizes the key quantitative data for 3-Methylbenzo[b]thiophene-2-

carboxaldehyde.

Parameter Value Citations

Molecular Formula C10H80S [L1[2103114115]

Molecular Weight 176.23 g/mol [21[3114]

Alternate Molecular Weight 176.24 g/mol [1]

CAS Number 22053-74-3 [11[2][3][4]

Melting Point 88-90 °C [1]

Alternate Melting Point 87-91 °C [2]
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Chemical Structure and Identification

The identity of 3-Methylbenzo[b]thiophene-2-carboxaldehyde is established through its
unique molecular structure, from which its formula and weight are derived. The following
diagram illustrates the relationship between its nomenclature and fundamental properties.

Chemical Identity of 3-Methylbenzo[b]thiophene-2-carboxaldehyde

Compound Identification

3-Methylbenzo[b]thiophene-2-carboxaldehyde

IUPAC: 3-methyl-1-benzothiophene-2-carbaldehyde
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Caption: Logical relationship of chemical identifiers for 3-Methylbenzo[b]thiophene-2-
carboxaldehyde.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3-
Methylbenzo[b]thiophene-2-carboxaldehyde are proprietary to chemical suppliers and are
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not extensively detailed in publicly available literature. However, standard analytical methods
are employed to verify its purity.

Purity Assessment:

e Gas Chromatography (GC): Used to determine the assay, with a typical specification of
>97.5%.[5]

« Titration: To quantify acidic impurities, with a common limit of <1.0% free acid.[5]

o Melting Point Analysis: A sharp melting point range, such as 85-89 °C, indicates high purity.
[5]

The workflow for quality control is outlined in the diagram below.

Quality Control Workflow for 3-Methylbenzo[b]thiophene-2-carboxaldehyde

Synthesized Compound

Qualified Product Repurification Required
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Caption: A typical quality control workflow for chemical compound verification.

Note on Biological Activity: As of the date of this document, there is no significant body of
publicly accessible research detailing the specific signaling pathways or established biological
activities of 3-Methylbenzo[b]thiophene-2-carboxaldehyde. Its primary utility appears to be
as a building block in organic synthesis. Researchers interested in the potential bioactivity of
this compound would need to conduct initial screening assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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